N-(4-(2-((2,5-dimethoxyphenyl)amino)-2-oxoethyl)thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[4-[2-(2,5-dimethoxyanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C21H19N3O6S/c1-27-14-4-6-16(28-2)15(9-14)23-19(25)8-13-10-31-21(22-13)24-20(26)12-3-5-17-18(7-12)30-11-29-17/h3-7,9-10H,8,11H2,1-2H3,(H,23,25)(H,22,24,26)
• InChI Key: JAVDJNFSAXKNHK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CC2=CSC(=N2)NC(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C21H19N3O6S
• Molecular Weight: 441.5 g/mol

Description

N-(4-(2-((2,5-dimethoxyphenyl)amino)-2-oxoethyl)thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide is a useful research compound. Its molecular formula is C21H19N3O6S and its molecular weight is 441.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds with structural similarities to "N-(4-(2-((2,5-dimethoxyphenyl)amino)-2-oxoethyl)thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide" have been synthesized and characterized through various methods. For instance, the design, synthesis, and QSAR studies of 2-amino benzo[d]thiazolyl substituted compounds have shown promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis, without exhibiting cytotoxicity at antibacterial concentrations (Palkar et al., 2017). These studies involve spectral data confirmation through methods like Infrared Spectroscopy, 1H-Nuclear Magnetic Resonance, 13C-Nuclear Magnetic Resonance, and High Resolution Mass Spectra, which help in verifying the structures of synthesized compounds.

Biological Activities and Applications

The synthesized compounds related to "N-(4-(2-((2,5-dimethoxyphenyl)amino)-2-oxoethyl)thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide" have been evaluated for various biological activities. For example, studies on benzothiazole derivatives have highlighted their potential as epidermal growth factor receptor (EGFR) inhibitors, showing significant cytotoxicity against EGFR high-expressed cancer cell lines without affecting normal cells (Zhang et al., 2017). Another study on arylazothiazole disperse dyes containing selenium for dyeing polyester fibers discussed their synthesis and application, including in vitro screening for antioxidant, antitumor, and antimicrobial activities, suggesting a multifaceted application potential (Khalifa et al., 2015).